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Cat. No.: B15612888
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical biodistribution of
the novel fibroblast activation protein (FAP) targeted radiotracer, [18F]F-FAPI-FUSCC-07, in
mice. The data and protocols are derived from preclinical studies aimed at evaluating its
potential as a positron emission tomography (PET) imaging agent for FAP-expressing tissues,
such as in various cancers.

Quantitative Biodistribution Data

The in vivo biodistribution of [18F]F-FAPI-FUSCC-07 was assessed in healthy mice and in
mice bearing human glioma U87MG tumors. The following tables summarize the tracer uptake
in various organs and tissues at different time points post-injection, expressed as the
percentage of the injected dose per gram of tissue (%ID/g).

Table 1: Biodistribution of [1L8F]F-FAPI-FUSCC-07 in Healthy Mice
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BENCHE

30 min p.i. (%ID/g+ 60 min p.i. (%ID/g * 120 min p.i. (%IDIg

Organ
SD) SD) * SD)

Blood 254 +0.31 1.45+0.22 0.78 £ 0.15
Heart 1.21+£0.18 0.89 +0.13 0.54 + 0.09
Lung 2.15+0.29 1.56 +0.24 0.91+0.17
Liver 3.12+£0.45 2.89+£0.38 211+£0.31
Spleen 0.89+0.14 0.67 +£0.11 0.43 +0.08
Kidney 10.21 +1.53 8.98+1.21 5.67 £0.89
Stomach 0.76 £0.12 0.54 £0.09 0.31+£0.06
Intestine 1.87+0.28 2.01+0.31 1.54+0.25
Muscle 0.54 £0.09 0.41 £ 0.07 0.28 £ 0.05
Bone 1.11+£0.19 1.32+0.21 1.01+0.16

Table 2: Biodistribution of [18F]F-FAPI-FUSCC-07 in U87MG Tumor-Bearing Mice
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Organ/Tissue 60 min p.i. (%IDI/g + SD)
Blood 1.39+£0.25
Heart 0.85+0.15
Lung 1.48 £0.27
Liver 278+0.41
Spleen 0.65+0.12
Kidney 8.54 +1.32
Stomach 0.51+0.09
Intestine 1.95+0.33
Muscle 0.39+0.08
Bone 1.28+£0.23
Tumor 5.89 £ 0.98

Experimental Protocols

The following protocols describe the key experiments performed to evaluate the biodistribution
of [18F]F-FAPI-FUSCC-07 in mice.

Animal Models

o Healthy Mice: Normal Kunming mice were used for the biodistribution studies in healthy
subjects.

e Tumor-Bearing Mice: Human glioma U87MG cells were subcutaneously inoculated into the
right flank of BALB/c nude mice. The tumors were allowed to grow to a size of approximately
100-200 mm? before the imaging and biodistribution studies.

Radiotracer Administration

o Dose: Approximately 3.7 MBq (100 pCi) of [18F]F-FAPI-FUSCC-07 was administered to
each mouse.
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Route of Administration: The radiotracer was injected intravenously via the tail vein.

Biodistribution Study in Healthy Mice

Healthy Kunming mice were randomly divided into groups for different time points (e.g., 30,
60, and 120 minutes post-injection).

Each mouse was injected with [18F]F-FAPI-FUSCC-07 as described above.

At the designated time points, the mice were euthanized by cervical dislocation.

Blood samples were collected via cardiac puncture.

Major organs and tissues (heart, lung, liver, spleen, kidney, stomach, intestine, muscle, and
bone) were dissected, weighed, and rinsed.

The radioactivity in each sample was measured using a gamma counter.

The percentage of the injected dose per gram of tissue (%ID/g) was calculated for each
organ and tissue.

Micro-PET/CT Imaging and Biodistribution in Tumor-
Bearing Mice

U87MG tumor-bearing mice were anesthetized with isoflurane.

Each mouse was injected with [18F]F-FAPI-FUSCC-07 via the tail vein.

Static PET/CT scans were acquired at 60 minutes post-injection using a micro-PET/CT

scanner.

Following the imaging session, the mice were euthanized.

Major organs, tissues, and the tumor were dissected, weighed, and the radioactivity was
measured as described in the healthy mice protocol.

The %ID/g was calculated for each sample.
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Click to download full resolution via product page

Caption: Workflow for the biodistribution studies of [18F]F-FAPI-FUSCC-07 in mice.
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e To cite this document: BenchChem. [Application Notes and Protocols: Biodistribution of
[18F]F-FAPI-FUSCC-07 in Mice]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612888/docs#application-notes-and-protocols-
biodistribution-of-18f-f-fapi-fuscc-07-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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